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Compound of Interest

Compound Name: 10-Hydroxyneoline

Cat. No.: B12326174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
Hydroxyneoline, a diterpene alkaloid isolated from Aconitum fukutomei. The information
presented herein is crucial for the identification, characterization, and further development of
this natural product for potential therapeutic applications. All data is sourced from the peer-
reviewed publication: Takayama, H., et al. (1990). Two New Diterpene Alkaloids, 10-
Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of
Natural Products, 53(4), 936-939.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry confirms the molecular formula of 10-Hydroxyneoline as
C24H39NO7.

lon m/z Relative Intensity (%)
[M]+ 453 16
[M-OHJ* 436 100

Infrared (IR) Spectroscopy Data
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The infrared spectrum of 10-Hydroxyneoline exhibits characteristic absorption bands

indicative of its functional groups.

Wavenumber (cm—?)

Functional Group

3450

O-H (hydroxyl groups)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Data

*H-NMR (Proton NMR) Data (500 MHz, CDCls)

Chemical Shift (5,

Coupling Constant

Proton Multiplicity

ppm) (9, Hz)
H-1 3.28 d 5.2
H-2 2.06 d 15.7
H-3 2.50 dd 15.7,6.1
H-5 4.10 d 6.1
H-6 3.98 t 4.9
H-7 2.02 brs
H-9 2.06 d 5.2
H-14 4.15 t 4.9
H-15 2.50 dd 15.7,6.1
H-17 4.88 s
N-CH2CHs 1.13 t 7.2
OCHs-1 3.38 s
OCHs-6 3.31 s
OCHs-16 3.35 s
OCHs-18 3.34 s
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3C-NMR (Carbon-13 NMR) Data (125 MHz, CDCIs)
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Carbon Chemical Shift (6, ppm)
1 84.1
2 26.5
3 34.9
4 39.1
5 50.1
6 82.6
7 45.1
8 76.9
9 49.3
10 81.1
11 51.9
12 29.5
13 44.1
14 75.8
15 38.0
16 82.3
17 61.5
19 57.0
20 Not Reported
N-CH2CHs 49.1
N-CH2CHs 13.6
OCHs-1 56.4
OCHs-6 58.1
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OCHs-16 56.2

OCHs-18 59.2

Experimental Protocols

The spectroscopic data for 10-Hydroxyneoline were obtained using the following
methodologies as described by Takayama et al. (1990):

 Isolation: The aerial parts of Aconitum fukutomei were collected and extracted with methanol.
The crude extract was subjected to a series of chromatographic separations, including silica
gel and alumina column chromatography, to yield pure 10-Hydroxyneoline.

e Mass Spectrometry: High-resolution electron impact mass spectra (HREIMS) were recorded
on a JEOL JMS-DX303 mass spectrometer.

« Infrared Spectroscopy: IR spectra were measured on a Hitachi 260-30 infrared
spectrophotometer in chloroform (CHCIs).

* NMR Spectroscopy: *H-NMR and *C-NMR spectra were obtained on a JEOL JNM-GX500
spectrometer, operating at 500 MHz for proton and 125 MHz for carbon-13. Spectra were
recorded in deuterated chloroform (CDCIls) with tetramethylsilane (TMS) as the internal

standard.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a natural
product like 10-Hydroxyneoline.
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Caption: General workflow for the isolation and spectroscopic characterization of a natural
product.

 To cite this document: BenchChem. [Spectroscopic Profile of 10-Hydroxyneoline: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12326174#spectroscopic-data-nmr-ms-ir-of-10-
hydroxyneoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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